Z-Gly-Pro

• IUPAC Name: (2S)-1-[2-(phenylmethoxycarbonylamino)acetyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C15H18N2O5/c18-13(17-8-4-7-12(17)14(19)20)9-16-15(21)22-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H,16,21)(H,19,20)/t12-/m0/s1
• InChI Key: ZTUKZKYDJMGJDC-LBPRGKRZSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)CNC(=O)OCC2=CC=CC=C2)C(=O)O
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)CNC(=O)OCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C15H18N2O5
• DSSTOX Substance ID: DTXSID501292362
• Molecular Weight: 306.31 g/mol
• CAS RN: 1160-54-9

Description

Z-Gly-Pro (3-Amino-2-hydroxypropyl) is a cyclic dipeptide, which is a type of small molecule composed of two amino acids linked by a peptide bond. It is an important component of several physiological processes and has been studied in a number of scientific research applications.

Scientific Research Applications

• Enzyme Inhibition : Z-Gly-Pro-CHN2, a derivative of this compound, was found to be a specific and irreversible inhibitor of post-proline cleaving enzyme in bovine brain. This compound did not affect other proteolytic enzymes and was effective in inactivating post-proline cleaving enzyme in various tissues when administered to rats, making it a valuable tool for studying the physiological functions of this enzyme (Knisatschek & Bauer, 1986).

• Structural Analysis : The IR spectra of Z-Pro-Leu-Gly–NH2 and Z-Pro-Leu-Gly–OH showed evidence of different hydrogen-bonding networks, indicating that the C-terminal amide capping affects the secondary structure of these peptides. This study provides insights into the gas-phase structure of these tri-peptides (Chakraborty et al., 2012).

• Pharmacology and Memory Research : A study on the peptide Z-Pro-Leu-Gly-NH2 demonstrated its potential in attenuating puromycin-induced amnesia in mice, suggesting a role in memory processes. This research contributes to the understanding of peptides in neuropharmacology (Flexner et al., 1978).

• Biochemical Applications : Synthesis of tritium-labeled this compound derivatives like this compound-DOPA, this compound-SRT, and this compound-Dox has been achieved. These derivatives are used for studying peptide derivatives of dopamine, doxorubicin, and serotonin, expanding the scope of biochemical research (Shevchenko et al., 2020).

• Enzyme Activity and Distribution : Research on this compound-MeCouNH, a fluorogenic substrate, revealed insights into the distribution and activity of post-proline cleaving enzyme in rat tissues and human body fluids. This substrate enabled the detection of enzyme activity in various samples, contributing to the understanding of proline-specific peptidases (Yoshimoto et al., 1979).

• Enzyme Characterization : A study identified a this compound-NH-Mec-hydrolysing activity distinct from prolyl oligopeptidase (prolyl endopeptidase) in bovine serum. This new enzyme, named Z-Pro-prolinal-insensitive this compound-NH-Mec-hydrolysing peptidase (ZIP), adds to the understanding of proline-specific peptidases (Cunningham & O'connor, 1997).

Mechanism of Action

Target of Action

Z-Gly-Pro-OH, also known as this compound or N-Cbz-glycyl-L-proline, primarily targets the enzyme Fibroblast Activation Protein-alpha (FAPα) . This makes FAPα an attractive target for the design of tumor-targeting prodrugs .

Mode of Action

The mode of action of this compound-OH involves its interaction with FAPα. In a study, it was demonstrated that a new targeted drug with anti-tumor activity was formed by combining Epirubicin (EPI) with the FAPα-specific dipeptide this compound . The resulting compound, named Z-GP-EPI, effectively releases EPI after incubation with FAPα . This suggests that this compound-OH can be used to form prodrugs that are activated by FAPα, thereby delivering anti-tumor drugs in a targeted manner .

Pharmacokinetics

As a prodrug, this compound-oh is expected to improve the pharmacokinetic profile of the drug it is combined with by enhancing its stability and bioavailability .

Result of Action

The result of the action of this compound-OH, when used to form a prodrug like Z-GP-EPI, is the targeted delivery of an anti-tumor drug. This results in similar anti-tumor effects as the free drug, but with potentially reduced side effects . For instance, Z-GP-EPI showed similar anti-tumor effects as free EPI in tumor-bearing mice, but without visible cardiotoxic side effects .

Action Environment

The action of this compound-OH is influenced by the presence of FAPα, which is overexpressed in tumor cells . This allows for the targeted delivery of anti-tumor drugs to tumor cells, thereby potentially improving the efficacy and safety of the treatment . .

Safety and Hazards

Z-Gly-Pro should be handled in a well-ventilated place. Suitable protective clothing should be worn to avoid contact with skin and eyes. It should be stored in a cool place and the container should be kept tightly closed in a dry and well-ventilated place.

Future Directions

Z-Gly-Pro-AMC is a fluorogenic substrate that has potential applications in the study of plant physiology. It has been used in the development of a FAPα-activated vinblastine prodrug to overcome resistance to vascular disrupting agents through pericytes targeting.

Biochemical Analysis

Biochemical Properties

Z-Gly-Pro-OH plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been found to be involved in proteomics research

Cellular Effects

This compound-OH has been found to have significant effects on various types of cells and cellular processes. For example, it has been used in the formation of new targeted anti-tumor drugs, showing anti-tumor activity in tumor cells . It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound-OH is complex and involves several interactions at the molecular level. It has been used in the formation of a new targeted drug named Z-GP-EPI, which can effectively release EPI after incubation with FAPα, showing similar in vitro anti-tumor effects with EPI in FAPα overexpressed tumor cells .

Temporal Effects in Laboratory Settings

The effects of this compound-OH change over time in laboratory settings. It has been found to be stable at 4° C

Dosage Effects in Animal Models

The effects of this compound-OH vary with different dosages in animal models. For instance, in a study involving 4T1 tumor-bearing nude mice, Z-GP-EPI, a drug formed by combining EPI with this compound-OH, showed similar anti-tumor effects to free EPI, but without visible cardiotoxic side effects .

Q & A

Q1: What is the primary target of Z-Gly-Pro?

A1: this compound serves as a substrate for prolyl endopeptidase (PEP, also known as prolyl oligopeptidase), a serine protease that cleaves peptide bonds on the carboxyl side of proline residues. [, , , , ]

Q2: How does this compound interact with prolyl endopeptidase?

A2: this compound binds to the active site of prolyl endopeptidase, positioning the Pro-X bond for cleavage. [, ] Kinetic studies suggest that at least five subsites (S3 to S2') are involved in the enzyme-substrate interaction, with high stereospecificity observed at S2, S1, and S1'. [, , ]

Q3: What are the downstream effects of prolyl endopeptidase inhibition by compounds like this compound?

A3: Prolyl endopeptidase plays a role in the maturation and degradation of various bioactive peptides, including neuropeptides and peptide hormones. [] Inhibiting this enzyme can affect the levels and activity of these peptides, potentially influencing physiological processes such as memory, learning, and blood pressure regulation. [, , , ]

Q4: What is the molecular formula and weight of this compound?

A4: While not explicitly stated in the provided research, the molecular formula can be deduced as C14H16N2O5 based on its structure (Benzyloxycarbonyl-Glycine-Proline). The molecular weight is calculated to be 292.29 g/mol.

Q5: Is there any spectroscopic data available for this compound?

A6: A study employing mass-selected vibrationally resolved electronic spectroscopy and IR-UV double resonance spectroscopy, combined with quantum chemistry calculations, characterized the structures and conformational preferences of this compound. [] The research identified two conformers: one with an extended β-strand structure stabilized by C5 hydrogen-bonding and another folded through O-H⋯π interaction. []

Q6: Is there information available regarding the material compatibility of this compound?

A6: The provided research primarily focuses on this compound's interactions with enzymes and its use in biochemical assays. Information regarding its compatibility with various materials is not explicitly discussed.

Q7: What is known about the stability of this compound under different conditions?

A7: Although specific details about this compound's stability are limited in the provided research, its use in various biochemical assays suggests stability under typical assay conditions (aqueous solutions, moderate temperatures, and physiological pH).

Q8: What is the primary application of this compound in research?

A9: this compound is primarily used as a substrate for studying the activity and inhibition of prolyl endopeptidase (PEP). [, , , , ] This enzyme is implicated in various physiological processes, and understanding its function is crucial for developing potential therapeutic agents. [, , , ]

Q9: What other applications does this compound have in scientific research?

A9: Beyond prolyl endopeptidase research, this compound has been used:

• In affinity chromatography: To purify prolyl endopeptidase by exploiting its specific binding affinity for the dipeptide. []
• In studying the substrate specificity of other peptidases: To differentiate them from prolyl endopeptidase based on their ability to cleave this compound. [, , ]
• In investigating the mechanism of action of other proline-specific enzymes: For example, in a study examining the C-terminal peptidyl-L-proline hydrolase activity of Aspergillus acid carboxypeptidase. []

Q10: Have computational methods been used to study this compound and its interactions?

A11: Yes, computational chemistry techniques, specifically natural bond orbital and noncovalent interaction calculations, were employed to validate the noncovalent interactions observed in the experimentally determined structures of this compound. []

Q11: How does modifying the structure of this compound affect its interaction with prolyl endopeptidase?

A11: While the provided research does not delve into detailed SAR studies for this compound itself, it highlights the importance of specific structural features for prolyl endopeptidase substrate recognition and binding:

• Proline at the P1 position: A proline residue at the P1 position (the residue contributing the carbonyl group of the scissile bond) is crucial for prolyl endopeptidase activity. [, , ]
• Influence of the P2' residue: The nature of the P2' residue (the residue immediately following the proline) can influence the rate of hydrolysis by prolyl endopeptidase. [, ]
• Size limitations: Prolyl endopeptidase exhibits size limitations for its substrates, typically cleaving peptides with a maximum size of around 3 kDa. []